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Compound of Interest

Compound Name: Dibenzyl 2-fluoromalonate

Cat. No.: B168617 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Dibenzyl 2-fluoromalonate, a key

reagent in synthetic organic chemistry, particularly for the introduction of fluorine into molecular

structures. This document offers a summary of commercially available sources, a discussion of

synthetic methodologies, and illustrative diagrams to support laboratory workflows and

conceptual understanding.

Core Compound Information
Compound Name Dibenzyl 2-fluoromalonate

CAS Number 133384-81-3

Molecular Formula C₁₇H₁₅FO₄

Molecular Weight 302.30 g/mol

Synonyms
Dibenzyl fluoromalonate, Propanedioic acid, 2-

fluoro-, 1,3-bis(phenylmethyl) ester

Commercial Suppliers
For researchers seeking to procure Dibenzyl 2-fluoromalonate, several commercial suppliers

offer this reagent. The following table summarizes key information from various suppliers to
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facilitate comparison. Please note that availability and pricing are subject to change and should

be verified on the suppliers' websites.

Supplier Catalog Number Purity
Available
Quantities

BLD Pharm BD00794668 97% Inquire

ChemicalBook CB11116263 Inquire Inquire

AK Scientific, Inc. 8345DA 95% 1g, 5g, 25g

App-Chem AM35654 Inquire Inquire

ChemUniverse Inquire Inquire Request a Quote

Haoyuan

Chemexpress Co.,

Ltd.

HY-W017875 Inquire Inquire

Shanghai Haohong

Pharmaceutical Co.,

Ltd.

Inquire Inquire Inquire

Hangzhou Baige

Pharmaceutical

Technology Co., Ltd.

Inquire Inquire Inquire

Experimental Protocols: Synthesis of
Fluoromalonates
A specific, detailed experimental protocol for the synthesis of Dibenzyl 2-fluoromalonate is

not readily available in the public domain. However, the synthesis of analogous dialkyl 2-

fluoromalonates, such as diethyl 2-fluoromalonate, is well-documented. The following protocol

for the fluorination of a malonic ester is adapted from a general procedure and can serve as a

starting point for the synthesis of the dibenzyl analogue, with appropriate modifications for the

different starting material.

General Procedure for the Fluorination of a Malonic Ester[1]
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Materials:

Appropriate malonic ester (e.g., Dibenzyl malonate) (1 mmol)

Iodosylbenzene (PhIO) (550 mg, 2.5 mmol)[1]

Triethylamine pentahydrogen fluoride (Et₃N·5HF) (800 mg, 4 mmol)[1]

1,2-dichloroethane (DCE) (2 mL)[1]

Aqueous sodium bicarbonate (NaHCO₃) solution

Dichloromethane (CH₂Cl₂)

Brine

Sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexane and Dichloromethane for elution

Procedure:

To a Teflon test tube, add iodosylbenzene (550 mg, 2.5 mmol), triethylamine pentahydrogen

fluoride (800 mg, 4 mmol), and 1,2-dichloroethane (1 mL).[1]

Stir the mixture at room temperature for 15 minutes.[1]

Add a solution of the appropriate malonic ester (1 mmol) in 1,2-dichloroethane (1 mL).[1]

Seal the test tube with a septum and heat the reaction mixture at 70 °C for 24 hours with

stirring.[1]

After cooling to room temperature, neutralize the reaction mixture with an aqueous sodium

bicarbonate solution.[1]

Extract the product with dichloromethane (3 x 10 mL).[1]
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Combine the organic layers and wash with brine (20 mL).[1]

Dry the organic layer over sodium sulfate and concentrate under reduced pressure.[1]

Purify the crude product by column chromatography on silica gel using a hexane-

dichloromethane eluent system to yield the desired 2-fluoromalonate ester.[1]

Visualizing Workflows and Pathways
To aid in the conceptualization of research and development processes, the following diagrams

are provided.
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Click to download full resolution via product page

A typical workflow for the procurement and use of a specialty chemical.
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A generalized diagram of a cellular signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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